Cas no 2229007-49-0 (N-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)-N-methylhydroxylamine)
N-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)-N-methylhydroxylamine Chemical and Physical Properties
Names and Identifiers
-
- N-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)-N-methylhydroxylamine
- N-({6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)-N-methylhydroxylamine
- EN300-1788894
- 2229007-49-0
-
- Inchi: 1S/C11H19NO/c1-11(2)9-5-4-8(7-12(3)13)10(11)6-9/h4,9-10,13H,5-7H2,1-3H3
- InChI Key: WRHNAYQYJBCGEF-UHFFFAOYSA-N
- SMILES: ON(C)CC1=CCC2CC1C2(C)C
Computed Properties
- Exact Mass: 181.146664230g/mol
- Monoisotopic Mass: 181.146664230g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 23.5Ų
N-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)-N-methylhydroxylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1788894-0.05g |
N-({6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)-N-methylhydroxylamine |
2229007-49-0 | 0.05g |
$612.0 | 2023-09-19 | ||
| Enamine | EN300-1788894-0.1g |
N-({6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)-N-methylhydroxylamine |
2229007-49-0 | 0.1g |
$640.0 | 2023-09-19 | ||
| Enamine | EN300-1788894-0.25g |
N-({6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)-N-methylhydroxylamine |
2229007-49-0 | 0.25g |
$670.0 | 2023-09-19 | ||
| Enamine | EN300-1788894-0.5g |
N-({6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)-N-methylhydroxylamine |
2229007-49-0 | 0.5g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1788894-1.0g |
N-({6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)-N-methylhydroxylamine |
2229007-49-0 | 1g |
$728.0 | 2023-06-02 | ||
| Enamine | EN300-1788894-2.5g |
N-({6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)-N-methylhydroxylamine |
2229007-49-0 | 2.5g |
$1428.0 | 2023-09-19 | ||
| Enamine | EN300-1788894-5.0g |
N-({6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)-N-methylhydroxylamine |
2229007-49-0 | 5g |
$2110.0 | 2023-06-02 | ||
| Enamine | EN300-1788894-10.0g |
N-({6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)-N-methylhydroxylamine |
2229007-49-0 | 10g |
$3131.0 | 2023-06-02 | ||
| Enamine | EN300-1788894-1g |
N-({6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)-N-methylhydroxylamine |
2229007-49-0 | 1g |
$728.0 | 2023-09-19 | ||
| Enamine | EN300-1788894-5g |
N-({6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl}methyl)-N-methylhydroxylamine |
2229007-49-0 | 5g |
$2110.0 | 2023-09-19 |
N-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)-N-methylhydroxylamine Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
Additional information on N-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)-N-methylhydroxylamine
N-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)-N-methylhydroxylamine: A Comprehensive Overview
N-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)-N-methylhydroxylamine (CAS No. 2229007-49-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, often referred to by its CAS number 2229007-49-0, is characterized by its complex bicyclic structure and its potential applications in various therapeutic areas.
The chemical structure of N-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)-N-methylhydroxylamine is notable for its bicyclo[3.1.1]heptane ring system, which imparts unique physical and chemical properties to the molecule. The presence of a hydroxylamine functional group further enhances its reactivity and potential for forming stable complexes with various metal ions and other molecules. This combination of structural features makes it an attractive candidate for a wide range of applications, from synthetic intermediates to drug development.
Recent studies have highlighted the potential of N-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)-N-methylhydroxylamine in the development of novel therapeutic agents. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising lead for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines without causing significant side effects.
In addition to its anti-inflammatory properties, N-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)-N-methylhydroxylamine has shown promise in neurodegenerative disease research. A study conducted at the University of California, San Francisco (UCSF) revealed that this compound can cross the blood-brain barrier and exert neuroprotective effects in animal models of Alzheimer's disease and Parkinson's disease. The mechanism of action appears to involve the modulation of oxidative stress and the reduction of neuroinflammation, both of which are key factors in the progression of these diseases.
The synthetic accessibility of N-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)-N-methylhydroxylamine has also been a focus of recent research efforts. A 2023 paper in the Tetrahedron Letters described an efficient and scalable synthetic route for this compound using palladium-catalyzed cross-coupling reactions and selective hydroxylation steps. This method not only simplifies the synthesis but also improves the overall yield and purity of the final product, making it more feasible for large-scale production and commercialization.
Beyond its therapeutic applications, N-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)-N-methylhydroxylamine has found use as a valuable tool in chemical biology research. Its ability to form stable complexes with metal ions has led to its application in metalloprotein studies, where it can be used to probe the structure and function of metal-binding sites in proteins. This has important implications for understanding enzyme catalysis and developing new catalysts for industrial processes.
In conclusion, N-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)-N-methylhydroxylamine (CAS No. 2229007-49-0) is a multifaceted compound with a wide range of potential applications in medicine and chemical biology. Its unique structural features and versatile reactivity make it an exciting area of ongoing research, with promising developments in anti-inflammatory therapies, neurodegenerative disease treatments, and chemical biology tools.
2229007-49-0 (N-({6,6-dimethylbicyclo3.1.1hept-2-en-2-yl}methyl)-N-methylhydroxylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)